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Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576

An In-depth Technical Guide to Diammonium Hydrogen Phosphite

Introduction

Diammonium hydrogen phosphite, with the CAS number 51503-61-8, is an inorganic
compound that serves critical functions in various industrial applications. It is primarily
recognized for its efficacy as a reducing agent and a corrosion inhibitor. This guide provides a
comprehensive overview of its chemical formula, structure, physicochemical properties,
synthesis, and analytical protocols, tailored for researchers, scientists, and professionals in
drug development and chemical manufacturing.

Chemical Formula and Structure

The chemical formula for diammonium hydrogen phosphite is (NH4)2HPOs. It consists of two
ammonium cations (NHs*) and one hydrogen phosphite anion (HPOs2~). The molecular
formula can also be written as HoN203P.[1][2]

The hydrogen phosphite anion is derived from phosphorous acid (HsPOs). It is important to
distinguish this compound from diammonium hydrogen phosphate ((NH4)2HPOa4), which is
derived from phosphoric acid and has different properties and applications.[3][4]
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Caption: Structure of Diammonium Hydrogen Phosphite.

Physicochemical Properties

Diammonium hydrogen phosphite is a colorless, crystalline solid that is hygroscopic, meaning it
readily absorbs moisture from the air.[5][6] It is soluble in water.[5][7] Key quantitative
properties are summarized in the tables below.

Table 1: General Properties
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Property Value Reference

Molecular Formula HaN203P [1112]

Molecular Weight 116.06 g/mol [1][2]
Colorless, crystalline mass;

Appearance ) [1][5]
White crystal

pH (5% solution) 74-77 [1112]

) ] Decomposes at 155 °C

Melting Point [7]
(anhydrous)

Water Solubility Soluble [51[7]

Table 2: Technical Specifications

Parameter Specification Reference
Assay ((NH4)2HPO3-H20) > 98.0% [1][2]
Nitrogen (N) Content > 20.4% [1][2]
Phosphorus Pentoxide (P205) >51.9% [1112]
Moisture <2.0% [1][2]
Chloride (CI) < 0.0005% [11[2]
Iron (Fe) < 0.0005% [1][2]
Cadmium (Cd) < 0.0005% [1][2]
Lead (Pb) <0.001% [11[2]
Arsenic (As) <0.001% [1112]
Water Insoluble Materials <0.01% [1]

Experimental Protocols
Synthesis Protocol (General Method)
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A common method for synthesizing diammonium hydrogen phosphite involves the
neutralization reaction between phosphorous acid (HsPOs) and ammonia (NHs). A generalized
protocol based on principles from industrial synthesis patents is as follows.
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Y

Phosphorous Acid (HsPOs)
Ammonia (NHs) or Urea Phosphate

Neutralization Reaction
- Control pH: 7.8 - 8.2

- Control Temp: 50 - 80 °C
- Stirring: 20 - 60 min

Ammonium Phosphite Slurry

Y

Heating & Concentration

Y

Cooling & Crystallization
- Cool to ~25 °C

Y

Filtration

Y

Drying

Final Product:
Diammonium Hydrogen Phosphite
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Sample: (NH4)2HPOs3

Prepare 10% (m/v)
Agqueous Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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